Cas no 1416221-54-9 (8-iodo-1H,2H,3H,4H,5H-pyrrolo1,2-a1,4diazepin-1-one)

• Product Name: 8-iodo-1H,2H,3H,4H,5H-pyrrolo1,2-a1,4diazepin-1-one
• CAS No: 1416221-54-9
• MF: C₈H₉IN₂O
• MW: 276.074333906174
• CID: 4673512
• PubChem ID: 71118544
• Update Time: 2025-10-30

8-iodo-1H,2H,3H,4H,5H-pyrrolo1,2-a1,4diazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 8-Iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one
• ZINC96033049
• FCH2514098
• 8-iodo-1H,2H,3H,4H,5H-pyrrolo1,2-a1,4diazepin-1-one

• Inchi： 1S/C8H9IN2O/c9-6-4-7-8(12)10-2-1-3-11(7)5-6/h4-5H,1-3H2,(H,10,12)
• InChI Key： UMKZVJBIUNNZPZ-UHFFFAOYSA-N
• SMILES： IC1C=C2C(NCCCN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• XLogP3: 0
• Topological Polar Surface Area: 34

Additional information on 8-iodo-1H,2H,3H,4H,5H-pyrrolo1,2-a1,4diazepin-1-one

Recent Advances in the Study of 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one (CAS: 1416221-54-9)

The compound 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one (CAS: 1416221-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrrolodiazepinone core, presents a promising avenue for the development of novel bioactive molecules. Recent studies have focused on elucidating its synthetic pathways, pharmacological properties, and mechanisms of action, positioning it as a compound of interest for drug discovery efforts.

One of the key advancements in the study of this compound involves its synthesis and structural optimization. Researchers have developed efficient synthetic routes to access 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one, leveraging modern catalytic methods and regioselective functionalization strategies. The iodine substituent at the 8-position has been identified as a critical handle for further derivatization, enabling the introduction of diverse pharmacophores to enhance biological activity. Computational modeling and X-ray crystallography have provided insights into the compound's conformational preferences and potential binding modes with biological targets.

Pharmacological evaluations have revealed that 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one exhibits promising activity against a range of molecular targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate that this compound can modulate signaling pathways involved in inflammation and oncogenesis, suggesting its potential as a lead structure for anti-inflammatory and anticancer agents. Mechanistic studies are underway to delineate its interactions with specific protein targets and to optimize its selectivity and potency.

In addition to its direct pharmacological effects, recent research has explored the use of 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one as a versatile building block in medicinal chemistry. Its scaffold has been incorporated into larger molecular architectures, such as PROTACs (proteolysis-targeting chimeras), to exploit its ability to engage with specific protein targets while facilitating their degradation. This innovative approach highlights the compound's utility in addressing challenging drug targets, including those previously considered "undruggable."

Looking ahead, the continued exploration of 8-iodo-1H,2H,3H,4H,5H-pyrrolo[1,2-a][1,4]diazepin-1-one is expected to yield further insights into its therapeutic potential. Ongoing studies are focused on improving its pharmacokinetic properties, such as solubility and metabolic stability, to advance its development as a clinical candidate. Collaborative efforts between academic and industrial researchers are anticipated to accelerate the translation of these findings into tangible therapeutic applications, addressing unmet medical needs in areas such as oncology and inflammatory diseases.